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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and pharmacological
properties of GNE-495, a potent and selective inhibitor of Mitogen-activated Protein Kinase
Kinase Kinase Kinase 4 (MAP4K4). The information presented is collated from key studies to
support research and development efforts targeting MAP4K4 and its associated signaling
pathways.

Core Chemical and Pharmacological Properties

GNE-495 is a naphthyridine-based, orally bioavailable small molecule designed for high
potency and selectivity against MAP4K4.[1][2] It was developed through a structure-based
design effort aimed at creating a tool compound with favorable pharmacokinetic properties
suitable for in vivo studies, specifically minimizing central nervous system (CNS) penetration.[1]
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Property Value

8-amino-N-[1-(cyclopropylcarbonyl)-3-

IUPAC Name azetidinyl]-2-(3-fluorophenyl)-1,7-naphthyridine-

5-carboxamide

Primary Target MAP4K4 (HGK)

CAS Number 1449277-10-4

Molecular Formula C22H20FNs0O:2

Molecular Weight 405.4 g/mol

Solubility Soluble in DMSO (e.g., 2 mg/mL)

Quantitative Data

The following tables summarize the key quantitative parameters of GNE-495, including its

biochemical potency, kinase selectivity, and cross-species pharmacokinetic profile.

Table 1: Biochemical Potency and Kinase Selectivity
GNE-495 demonstrates high potency for MAP4K4 and the closely related kinases MINK1 and

TNIK.[1]
Target Assay Type ICs0 (NM)
MAP4K4 Biochemical Kinase Assay 3.7
MINK1 Biochemical Kinase Assay ~5.2
TNIK Biochemical Kinase Assay ~4.8

Note: GNE-495 was profiled
against a broader panel of 244
kinases and demonstrated
high selectivity, though specific
ICso values for other kinases
are not detailed in the primary
literature.
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Table 2: In Vitro Cellular Activity

While a specific ICso value for cellular anti-angiogenic activity is not provided in the primary
literature, GNE-495 was confirmed to inhibit the migration of Human Umbilical Vein Endothelial
Cells (HUVECS), a key in vitro measure of anti-angiogenic potential.[3]

Cell Line Assay Type Result

Cell Migration / Sprouting Potent inhibition of cell
HUVEC . .

Assay migration observed

Table 3: Cross-Species Pharmacokinetic Parameters

GNE-495 exhibits favorable pharmacokinetic properties across multiple species, characterized
by low clearance, moderate half-life, and good oral bioavailability.[4] The compound was
specifically designed for high peripheral tissue exposure with minimal brain penetration.[1]
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CL

Species Vss (L/k ta/2 (h F (%
4 (mL/min/kg) == (Llkg) (h) (%)
Mouse (CD-1) Low Moderate ~2-4 37-47
Rat (Sprague-

Low Moderate ~3-5 37-47
Dawley)
Dog (Beagle) Low Moderate ~4-6 37-47
Cynomolgus

Low Moderate ~4-6 37-47
Monkey

Data derived
from Ndubaku et
al., ACS Med
Chem Lett.
2015;6(8):913-8.
"Low" and
"Moderate" are
gualitative
descriptors
based on the
publication's

summary.

Signaling Pathway and Experimental Workflows

Visual diagrams are provided below to illustrate the biological context and experimental
evaluation of GNE-495.

MAP4K4 Signaling Pathway

GNE-495 inhibits MAP4K4, a key upstream kinase in stress-activated signaling cascades.
MAP4K4 is activated by stimuli such as Tumor Necrosis Factor-alpha (TNF-a) and proceeds to
activate downstream kinases, ultimately leading to the activation of the c-Jun N-terminal kinase
(INK) pathway, which is involved in inflammation, apoptosis, and cell migration.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15607992/docs?utm_src=pdf-body#gne-495-a-technical-guide-to-a-potent-and-selective-map4k4-inhibitor
https://www.benchchem.com/product/b15607992/docs?utm_src=pdf-body#gne-495-a-technical-guide-to-a-potent-and-selective-map4k4-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Extracellular Stimuli

TNF-a

Binds

Signaling Cascade

TNFR l _____ @

Activates Inhibits

MAP4K4 (HGK)

Phosphorylates

Downstream
Kinase Cascade
(e.g., MLK3, MKK4/7)

Phosphorylates

JNK

Cellular Response

Inflammation

Cell Migration
Apoptosis

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation
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Data Analysis:
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- Plot Dose-Response Curve

Determine ICso Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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